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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the
clinical acquisition of Single Photon Emission Computed Tomography/Computed Tomography
(SPECT/CT) images using °°mTc-Trofolastat. Trofolastat is a small-molecule inhibitor that
targets the prostate-specific membrane antigen (PSMA), offering a valuable tool for the non-
invasive detection of prostate cancer.[1]

Introduction

Technetium-99m Trofolastat (°°*™Tc-Trofolastat), also known as °°™Tc-MIP-1404, is a
radiopharmaceutical agent designed for the diagnostic imaging of PSMA-expressing tissues,
primarily in the context of prostate cancer.[1][2] Its utilization with SPECT/CT allows for the
three-dimensional localization and assessment of tumor burden. The following protocols are
based on clinical trial data and best practices for SPECT/CT imaging.

Experimental Protocols
Patient Preparation
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Proper patient preparation is crucial for optimal image quality and to minimize artifacts.
Pre-Scan Instructions:

o Hydration: Patients should be well-hydrated. It is recommended to drink several glasses of
water before the scan.

» Fasting: No specific fasting requirements are generally needed for a °°™Tc-Trofolastat
SPECT/CT scan.

o Medication Review: A review of the patient's current medications should be conducted. No
specific medication contraindications have been identified that would interfere with
Trofolastat uptake.

» Voiding: The patient should be instructed to void immediately before the SPECT/CT
acquisition to reduce radioactive urine signal in the pelvic region, which can obscure prostate
imaging.

Radiopharmaceutical Administration

The administration of *°™Tc-Trofolastat should be performed by trained personnel in
accordance with institutional and radiation safety guidelines.

Protocol:

» Dosage: A standard intravenous injection of 740 + 111 MBq (20 = 3 mCi) of *°™Tc-
Trofolastat is administered.[1][3]

o Uptake Period: Imaging is typically performed 3 to 6 hours after the injection.[1][3] This
allows for sufficient tumor uptake and clearance from non-target tissues.

Image Acquisition Parameters

The following tables summarize the recommended acquisition parameters for °°™Tc-
Trofolastat SPECT/CT. These are derived from a multicenter phase 2 clinical study.[1][3]

Table 1: °°*™Tc-Trofolastat SPECT Acquisition Parameters
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Parameter

Value

Radiotracer

99mTc-Trofolastat (°°™Tc-MIP-1404)

Administered Activity

740 + 111 MBq (20 * 3 mCi)

Uptake Time

3 - 6 hours post-injection

Gamma Camera

Dual-head SPECT system

Collimator

Low-Energy High-Resolution (LEHR) is

commonly used for °°™Tc imaging.

Energy Window

20% window centered at 140 keV

Acquisition Mode

Step-and-shoot

Projections 60-64 per detector head
Time per Projection 30 seconds
Matrix Size 128x128 or 256x256

Zoom Factor

To be adjusted for optimal field of view

Table 2: CT Acquisition Parameters for Attenuation
: . | 2 ical | lizati

Parameter Value
Scanner Multidetector CT
Tube Voltage 130 kvp

Tube Current

10 - 30 mAs (low-dose protocol)

Slice Thickness

As per institutional protocol for localization and

attenuation correction.

Scan Field of View

To correspond with the SPECT acquisition area

(e.g., pelvis).

Image Reconstruction and Analysis
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Accurate image reconstruction is essential for the quantitative and qualitative assessment of
99mTc-Trofolastat distribution.

Reconstruction Parameters

 Algorithm: Iterative reconstruction methods, such as Ordered-Subset Expectation
Maximization (OSEM), are recommended.[1]

o Corrections:
o Attenuation Correction: CT-based attenuation correction should be applied.[1]
o Scatter Correction: An appropriate scatter correction method should be implemented.[1]

» Post-filtering: To be applied as needed to reduce noise, based on institutional preferences.

Image Analysis

e Visual Assessment: Fused SPECT/CT images are visually inspected for areas of focal
radiotracer uptake that are abnormal in location or intensity.

o Semi-Quantitative Analysis: Tumor-to-background ratios (TBR) can be calculated to provide
a semi-quantitative measure of uptake. This involves placing regions of interest (ROIs) over
the suspected tumor and a representative background tissue area (e.g., muscle).[4]

Visualizations
Experimental Workflow for Trofolastat SPECTI/CT
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Caption: Clinical workflow for °°™Tc-Trofolastat SPECT/CT imaging.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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